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Compound of Interest

Compound Name: 1-Propanesulfonic acid

Cat. No.: B7797893 Get Quote

In-Depth Technical Guide: 1-Propanesulfonic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Propanesulfonic acid, a

versatile organosulfur compound. The document details its fundamental molecular properties, a

laboratory-scale synthesis protocol, and its relevance in various scientific applications.

Core Molecular Data
The fundamental quantitative data for 1-Propanesulfonic acid is summarized in the table

below for easy reference and comparison.
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Property Value Citations

Molecular Formula C3H8O3S [1][2]

Molecular Weight 124.16 g/mol [1][2]

CAS Number 5284-66-2 [1]

Appearance
Colorless to pale yellow flakes

or crystals
[2]

Density Approximately 1.22 g/cm³ [2]

Melting Point >180°C [2]

Acidity (pKa) Predicted at 1.92 [2]

Synthesis of 1-Propanesulfonic Acid: An
Experimental Protocol
A common laboratory-scale method for the synthesis of 1-Propanesulfonic acid involves the

oxidation of n-Propanethiol. The following protocol is a detailed methodology for this synthesis.

Materials:
n-Propanethiol (0.52 g; 6.8 mmol)

Dimethyl sulfoxide (DMSO) (0.1 ml; 1.5 mmol)

Hydrogen iodide (HI) (0.02 ml of a 47 wt. % aqueous solution; 0.13 mmol)

Water (10 ml)

0.1 Normal aqueous sodium hydroxide (for titration)

Equipment:
Glass pressure reactor

Stirring apparatus
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Heating mantle or oil bath

Extraction funnel

Titration setup (buret, flask, etc.)

Experimental Procedure:
Reactor Charging: In a glass pressure reactor, combine n-Propanethiol (0.52 g), dimethyl

sulfoxide (0.1 ml), hydrogen iodide (0.02 ml of a 47 wt. % aqueous solution), and water (10

ml).[1]

Pressurization and Heating: Seal the reactor and pressurize it with air to approximately 100

psig. Heat the reactor to 110°C, at which point the internal pressure should be around 150

psig.[1]

Reaction: Maintain the reaction mixture at 110°C for 24 hours with continuous stirring.[1]

Cooling and Depressurization: After 24 hours, cool the reactor to room temperature and

slowly depressurize it.[1]

Extraction: Transfer the contents of the reactor to an extraction funnel and extract the

product with 25 ml of water.[1]

Quantification: The yield of n-propane sulfonic acid in the aqueous fraction can be

determined by titration with a 0.1 Normal aqueous sodium hydroxide solution. A reported

yield for this method is approximately 47% (0.4 g).[1]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 1-Propanesulfonic acid
from n-Propanethiol.
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Reactants

Reaction Conditions Work-up & Analysis

n-Propanethiol

Glass Pressure Reactor

DMSO

HI (aq)

Water

Pressurize with Air
(~100 psig)

Heat to 110°C
(~150 psig) Stir for 24 hours Cool & Depressurize Extract with Water Titrate with NaOH 1-Propanesulfonic Acid

Click to download full resolution via product page

Synthesis of 1-Propanesulfonic Acid Workflow

Applications and Relevance in Research and Drug
Development
1-Propanesulfonic acid and its derivatives are utilized in various industrial and research

applications. Its strong acidic nature makes it a suitable catalyst in organic reactions such as

esterification and condensation.[2] In the context of drug development, its structure allows for

its incorporation as a functional group into more complex molecules, serving as a key

pharmaceutical intermediate.[2]

While direct involvement of 1-Propanesulfonic acid in specific signaling pathways is not

extensively documented in publicly available literature, sulfonic acid-containing polymers have

been shown to exhibit biological activity. For instance, poly(2-acrylamido-2-methyl-1-
propanesulfonic acid) (PAMPS) has demonstrated potent inhibitory effects on angiogenesis,
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suggesting a potential area for further investigation into the biological roles of smaller sulfonic

acid compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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